Cas no 305859-45-4 (1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE)

• Product Name: 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE
• CAS No: 305859-45-4
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 5270375
• Update Time: 2026-03-09

1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE
• 1-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}methyl)-1H-1,2,3-benzotriazole
• 1H-Benzotriazole, 1-[[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]methyl]-

• Inchi： 1S/C19H21N5O2/c1-2-4-17-16(3-1)20-21-24(17)13-23-9-7-22(8-10-23)12-15-5-6-18-19(11-15)26-14-25-18/h1-6,11H,7-10,12-14H2
• InChI Key： YOTXNIKEOURGJM-UHFFFAOYSA-N
• SMILES： N1(CN2CCN(CC3=CC=C4OCOC4=C3)CC2)C2=CC=CC=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE

1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE (CAS No. 305859-45-4): A Comprehensive Overview

1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE (CAS No. 305859-45-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a benzodioxole moiety with a piperazine ring and a benzotriazole group, making it a versatile intermediate in drug discovery and development.

The molecular formula of 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE is C₂₀H₂₀N₆O₂, with a molecular weight of 376.41 g/mol. Its structural complexity allows it to interact with various biological targets, particularly in the central nervous system (CNS), which has led to its exploration in neuropharmacology. Researchers are particularly interested in its potential as a ligand for serotonin and dopamine receptors, given the presence of the piperazine and benzodioxole groups, which are common in psychotropic agents.

One of the most frequently searched questions about this compound is its synthesis and applications. The synthesis of 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE typically involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. Its benzotriazole moiety is particularly noteworthy, as this group is known for its stability and ability to act as a pharmacophore in medicinal chemistry.

In recent years, the compound has been studied for its potential role in addressing neurodegenerative diseases, a hot topic in biomedical research. The benzodioxole component, for instance, has been linked to antioxidant properties, which could be beneficial in conditions like Alzheimer's and Parkinson's disease. Additionally, the piperazine ring is a common feature in many FDA-approved drugs, suggesting that this compound could be optimized for therapeutic use.

Another area of interest is the compound's solubility and bioavailability, which are critical factors in drug development. Preliminary studies indicate that 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE exhibits moderate solubility in organic solvents, which may influence its formulation strategies. Researchers are also investigating its metabolic stability and toxicity profile to assess its suitability for clinical trials.

The market demand for such specialized compounds is on the rise, driven by the growing focus on precision medicine and targeted therapies. Pharmaceutical companies and research institutions are increasingly seeking high-purity intermediates like 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE to accelerate their drug discovery programs. This trend is reflected in the surge of online searches for custom synthesis and bulk suppliers of this compound.

From a regulatory perspective, 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE is not classified as a controlled substance, making it accessible for legitimate research purposes. However, researchers are advised to adhere to ethical guidelines and safety protocols when handling this compound, given its potential biological activity.

In summary, 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE (CAS No. 305859-45-4) represents a promising candidate for further investigation in drug development and biochemical research. Its unique structural features and potential therapeutic applications make it a valuable asset in the quest for innovative treatments for neurological and other disorders. As research progresses, this compound is likely to remain a focal point in both academic and industrial settings.